Cas no 2097968-91-5 (1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride)

• Product Name: 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride
• CAS No: 2097968-91-5
• MF: C₈H₁₃Cl₃N₄
• MW: 271.57461810112
• CID: 5724173
• PubChem ID: 91812437
• Update Time: 2025-05-21

1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2097968-91-5
• 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride
• starbld0013130
• AKOS026746597
• 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine;dihydrochloride
• F2158-2075

• Inchi： 1S/C8H11ClN4.2ClH/c1-10-7-4-13(5-7)8-11-2-6(9)3-12-8;;/h2-3,7,10H,4-5H2,1H3;2*1H
• InChI Key： AISOWJUCXJZREL-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1)N1CC(C1)NC.Cl.Cl

Computed Properties

• Exact Mass: 270.020580g/mol
• Monoisotopic Mass: 270.020580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride

Introduction to 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride (CAS No. 2097968-91-5)

1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride, identified by its CAS number 2097968-91-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates a 5-chloropyrimidine moiety linked to an azetidine ring, which is further substituted with a methylamine group at the N-position, and is provided in its dihydrochloride salt form for enhanced solubility and stability.

The 5-chloropyrimidine moiety is a key pharmacophore that contributes to the interaction with various biological targets, including enzymes and receptors. Pyrimidine derivatives are well-documented for their role in medicinal chemistry, particularly in the development of antiviral, anticancer, and antimicrobial agents. The presence of the chlorine atom at the 5-position enhances the electrophilicity of the pyrimidine ring, making it a versatile scaffold for further functionalization and derivatization.

The azetidine ring in this compound introduces a secondary amine functionality, which can participate in hydrogen bonding interactions and influence the overall conformational flexibility of the molecule. This structural feature is particularly important in drug design, as it allows for optimization of binding affinity and selectivity. The N-methylazetidin-3-amine portion of the name highlights the presence of a methyl-substituted amine group, which can modulate pharmacokinetic properties such as bioavailability and metabolic stability.

The dihydrochloride salt form (dihydrochloride) is commonly used in pharmaceutical compounds to improve crystallinity, solubility in aqueous solutions, and shelf-life. This salt form ensures that the active compound remains stable under various storage conditions and can be efficiently formulated into dosage forms such as tablets or injectables.

Recent research has demonstrated that derivatives of 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine exhibit promising biological activities. Studies have shown that such compounds can inhibit specific kinases and other enzymes involved in cancer progression. For instance, modifications to the 5-chloropyrimidine core have been explored to enhance binding affinity to target proteins, leading to improved therapeutic efficacy. Additionally, the azetidine ring has been modified to introduce additional functional groups that enhance metabolic stability and reduce off-target effects.

In vitro studies have highlighted the potential of this compound as an inhibitor of various kinases, including those overexpressed in certain types of cancer. The methylamine substituent at the N-position has been shown to play a crucial role in modulating enzyme activity by facilitating optimal binding interactions. Furthermore, computational modeling studies have suggested that structural modifications around the 5-chloropyrimidine moiety can further enhance binding affinity and selectivity for specific biological targets.

Advances in synthetic methodologies have enabled the efficient preparation of analogs of 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride, allowing for rapid screening of biological activity. These synthetic approaches often involve multi-step reactions that introduce diverse functional groups while maintaining the integrity of the core heterocyclic scaffold. Such methodologies are essential for optimizing lead compounds towards clinical candidates.

The pharmacokinetic profile of this compound has been evaluated through preclinical studies, which indicate favorable absorption, distribution, metabolism, and excretion (ADME) properties. The dihydrochloride salt form contributes to good solubility in water, facilitating oral administration and ensuring adequate bioavailability. Additionally, preliminary toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses, suggesting its potential for safe clinical use.

Future directions in research may focus on exploring novel derivatives of 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride with enhanced pharmacological properties. This could involve modifications to the 5-chloropyrimidine core or introduction of additional functional groups that improve metabolic stability or target specificity. Additionally, combination therapies involving this compound with other therapeutic agents may be investigated to overcome resistance mechanisms observed in certain diseases.

The development of new pharmaceutical agents relies heavily on advancements in synthetic chemistry and molecular biology. The study of compounds like 1-(5-chloropyrimidin-2-yl)-N-methylazetidin-3-amine dihydrochloride exemplifies how structural modifications can lead to novel bioactive molecules with therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds such as this will remain valuable tools for drug discovery and development.